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Compound of Interest

Compound Name: 1,3-Dioxole

Cat. No.: B15492876 Get Quote

Introduction to 1,3-Dioxole and its Derivatives
The 1,3-dioxole ring is a five-membered heterocycle containing two oxygen atoms at positions

1 and 3. While the parent unsaturated 1,3-dioxole is less common, its derivatives are staples

in chemistry. The most prominent derivatives include:

1,3-Dioxolane: The saturated analog of 1,3-dioxole, often formed by the reaction of an

aldehyde or ketone with ethylene glycol. It is widely used as a protective group for carbonyls

due to its stability in neutral to basic conditions and ease of removal under acidic conditions.

It also finds use as an aprotic polar solvent.

1,3-Benzodioxole: A derivative where a benzene ring is fused to the 1,3-dioxole ring. This

structure, also known as methylenedioxyphenyl, is a key component in many natural

products and synthetic compounds, including pharmaceuticals, agrochemicals, and

fragrances.[1][2]

The structural relationships between these core compounds are illustrated in the diagram

below.
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Figure 1: Structural relationship of key 1,3-dioxole derivatives.

Core Physical Properties
The physical properties of 1,3-dioxole derivatives are fundamental to their application in

synthesis and materials science. The following tables summarize key quantitative data for 1,3-

dioxolane, 1,3-benzodioxole, and the related six-membered ring, 1,3-dioxane, for comparative

context.

Table 1: Physical Properties of 1,3-Dioxolane
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Property Value Source(s)

Molecular Formula C₃H₆O₂ [3]

Molecular Weight 74.08 g/mol

CAS Number 646-06-0

Appearance Clear, colorless liquid

Melting Point -95 °C

Boiling Point 74-78 °C [4]

Density 1.060 g/mL at 20-25 °C

Refractive Index (n²⁰/D) 1.3974 - 1.401

Vapor Pressure 70 - 79 mmHg at 20 °C [3]

Solubility
Miscible with water, ethanol,

ether, acetone
[5][4]

Dipole Moment 1.19 D [6]

Table 2: Physical Properties of 1,3-Benzodioxole
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Property Value Source(s)

Molecular Formula C₇H₆O₂ [1][7]

Molecular Weight 122.12 g/mol [1][7]

CAS Number 274-09-9 [1]

Appearance
Colorless to pale yellow oily

liquid
[1]

Melting Point -17 °C [1]

Boiling Point 172-173 °C [1][2][7][8]

Density 1.064 g/mL at 25 °C [2][7][8]

Refractive Index (n²⁰/D) 1.539 [7][8]

Vapor Pressure 1.6 kPa (12 mmHg) at 25 °C [2][8]

Solubility

Sparingly soluble in water;

soluble in chloroform, ethanol,

ether.

[1]

Table 3: Physical Properties of 1,3-Dioxane (for
comparison)

Property Value Source(s)

Molecular Formula C₄H₈O₂

Molecular Weight 88.11 g/mol [9]

CAS Number 505-22-6 [9]

Appearance Liquid [9]

Melting Point -45 °C [9]

Boiling Point 105-106 °C [9]

Density 1.032 g/mL at 25 °C [9]

Refractive Index (n²⁰/D) 1.418 [9]
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Experimental Protocols
Synthesis of 1,3-Dioxole Derivatives
A. General Procedure for Acetalization/Ketalization (1,3-Dioxolane Formation)

Substituted 1,3-dioxolanes are most commonly synthesized via the acetalization or ketalization

of aldehydes and ketones with ethylene glycol.[4] This reaction is typically catalyzed by an acid.

Reagents and Equipment:

Aldehyde or ketone (1.0 eq)

Ethylene glycol (1.5-2.0 eq)

Acid catalyst (e.g., p-toluenesulfonic acid, catalytic amount)

Anhydrous solvent (e.g., toluene, dichloromethane)

Round-bottom flask with Dean-Stark apparatus or molecular sieves

Heating mantle and magnetic stirrer

Protocol:

Combine the aldehyde/ketone, ethylene glycol, and solvent in the round-bottom flask.

Add the acid catalyst to the mixture.

If using a Dean-Stark trap, fill the side arm with toluene and heat the mixture to reflux.

Water produced during the reaction is azeotropically removed and collected in the trap.

If using molecular sieves, add them to the flask and stir the reaction at room temperature

or with gentle heating.

Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).
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Upon completion, cool the reaction mixture and quench with a weak base (e.g., saturated

sodium bicarbonate solution) to neutralize the acid catalyst.

Extract the product with an organic solvent, dry the organic layer over an anhydrous salt

(e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure.

Purify the crude product via distillation or column chromatography.[10]

B. Synthesis of 1,3-Benzodioxole

The parent 1,3-benzodioxole is typically synthesized from catechol using a methyleneating

agent like dihalomethane.[2]

Reagents and Equipment:

Catechol

Dichloromethane or Dibromomethane

A strong base (e.g., NaOH)

Solvent (e.g., Dimethyl sulfoxide - DMSO)

Reaction vessel with heating and stirring capabilities

Protocol:

Dissolve catechol in the solvent within the reaction vessel.

Add the base, followed by the dihalomethane, while stirring.

Heat the mixture to reflux (typically 95-115 °C) to facilitate the cyclization reaction.

After the reaction is complete (monitored by TLC/GC), the product is typically isolated via

steam distillation or solvent extraction.

Further purification can be achieved through fractional distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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